1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide
1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide
Brand Name:
Vulcanchem
CAS No.:
73319-30-9
VCID:
VC0045169
InChI:
InChI=1S/C30H53N2O2.BrH/c1-29-13-12-23-22(24(29)19-26(28(29)34)32(3)16-8-5-9-17-32)11-10-21-18-27(33)25(20-30(21,23)2)31-14-6-4-7-15-31;/h21-28,33-34H,4-20H2,1-3H3;1H/q+1;/p-1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-;/m0./s1
SMILES:
CC12CCC3C(C1CC(C2O)[N+]4(CCCCC4)C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-]
Molecular Formula:
C₃₀H₅₃BrN₂O₂
Molecular Weight:
553.7 g/mol
1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide
CAS No.: 73319-30-9
Reference Standards
VCID: VC0045169
Molecular Formula: C₃₀H₅₃BrN₂O₂
Molecular Weight: 553.7 g/mol
![1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide - 73319-30-9](/images/no_structure.jpg)
| CAS No. | 73319-30-9 |
|---|---|
| Product Name | 1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide |
| Molecular Formula | C₃₀H₅₃BrN₂O₂ |
| Molecular Weight | 553.7 g/mol |
| IUPAC Name | (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol;bromide |
| Standard InChI | InChI=1S/C30H53N2O2.BrH/c1-29-13-12-23-22(24(29)19-26(28(29)34)32(3)16-8-5-9-17-32)11-10-21-18-27(33)25(20-30(21,23)2)31-14-6-4-7-15-31;/h21-28,33-34H,4-20H2,1-3H3;1H/q+1;/p-1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-;/m0./s1 |
| Standard InChIKey | DIGWZHJLXJPNBY-DSBFZBMTSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)[N+]4(CCCCC4)C)CC[C@@H]5[C@@]3(C[C@@H]([C@H](C5)O)N6CCCCC6)C.[Br-] |
| SMILES | CC12CCC3C(C1CC(C2O)[N+]4(CCCCC4)C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-] |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)[N+]4(CCCCC4)C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-] |
| Synonyms | USP Vecuronium Bromide Related Compound C; 1-((2S,3S,5S,10S,13S,16S,17R)-3,17-Dihydroxy-10,13-dimethyl-2-(piperidin-1-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-methylpiperidin-1-ium; Androstane Piperidinium Deriv.; Org 7402; |
| PubChem Compound | 14029409 |
| Last Modified | Nov 11 2021 |
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